2-hydroxy-2,2-bis(4-methylphenyl)-N'-(2-pyridinyl)acetohydrazide

• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 2-hydroxy-2,2-bis(4-methylphenyl)-N'-pyridin-2-ylacetohydrazide
• InChI: InChI=1S/C21H21N3O2/c1-15-6-10-17(11-7-15)21(26,18-12-8-16(2)9-13-18)20(25)24-23-19-5-3-4-14-22-19/h3-14,26H,1-2H3,(H,22,23)(H,24,25)
• InChI Key: JYLXQQVVSIIMIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=C(C=C2)C)(C(=O)NNC3=CC=CC=N3)O
• solubility: 42.4 [ug/mL]

Description

2-hydroxy-2,2-bis(4-methylphenyl)-N'-(2-pyridinyl)acetohydrazide is a sesquiterpenoid.

Scientific Research Applications

Anticancer Activities

2-Hydroxy-2,2-bis(4-methylphenyl)-N'-(2-pyridinyl)acetohydrazide and its derivatives have been explored for their potential anticancer activities. A study by Doğan et al. (2018) synthesized a series of these compounds and tested their cytotoxic activity on MCF-7 and PC-3 cell lines. Compounds 1b and 1e showed significant anti-proliferative activity, suggesting their potential as anticancer agents.

Nonlinear Optical Properties

The nonlinear optical properties of hydrazones related to 2-hydroxy-2,2-bis(4-methylphenyl)-N'-(2-pyridinyl)acetohydrazide have been investigated. Naseema et al. (2010) studied three hydrazones and found them to exhibit significant nonlinear optical properties, indicating their potential use in optical devices like limiters and switches.

Polyimides with High Transparency

A study by Guan et al. (2015) on polyimides containing pyridine and biphenyl units, similar in structure to the compound , revealed these materials' potential in high-performance applications due to their solubility, thermal and mechanical properties, and optical clarity.

Liquid Crystalline Behavior

N. H. Karam et al. (2022) synthesized a series of compounds including 2,2-bis(4-substitutedphenyl)-N'-[(1E)-(3/4phenyl)methylene]acetohydrazide and studied their liquid crystalline behaviors. These findings could be relevant for applications in electronic displays and other materials requiring controlled mesomorphic properties.

Antimicrobial Evaluation

Compounds structurally similar to 2-hydroxy-2,2-bis(4-methylphenyl)-N'-(2-pyridinyl)acetohydrazide have been evaluated for their antimicrobial properties. Fuloria et al. (2009) synthesized and tested various imines and thiazolidinones for antibacterial and antifungal activities, highlighting the potential of these compounds in medical and pharmaceutical applications.

Optical and Luminescent Properties

Studies like Zhang et al. (2006) on phenol-pyridyl boron complexes demonstrate the optical and luminescent properties of similar compounds. Such properties are crucial for developing advanced materials in electronics and photonics.

Bioremediation Potential

A study by Chhaya & Gupte (2013) on the bioremediation of Bisphenol A, a compound structurally related to 2-hydroxy-2,2-bis(4-methylphenyl)-N'-(2-pyridinyl)acetohydrazide, highlights the potential of using similar compounds in environmental cleanup and pollutant degradation.